Cas no 1346521-23-0 (3-Bromo-5-(trifluoromethoxy)-1H-indazole)

• Product Name: 3-Bromo-5-(trifluoromethoxy)-1H-indazole
• CAS No: 1346521-23-0
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• MDL: MFCD18074536
• CID: 1071149
• PubChem ID: 71299641
• Update Time: 2025-06-29

3-Bromo-5-(trifluoromethoxy)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethoxy)-1H-indazole
• PS-7231
• 1346521-23-0
• AKOS026675576
• MFCD18074536
• DB-217969
• 3-Bromo-1H-indazol-5-yl trifluoromethyl ether
• 3-bromo-5-(trifluoromethoxy)-2H-indazole
• CS-0098320
• DTXSID701275853
• 3-Bromo-5-trifluoromethoxy-1H-indazole

• MDL： MFCD18074536
• Inchi： 1S/C8H4BrF3N2O/c9-7-5-3-4(15-8(10,11)12)1-2-6(5)13-14-7/h1-3H,(H,13,14)
• InChI Key： CZYGHZQEJXZFAW-UHFFFAOYSA-N
• SMILES： BrC1=C2C=C(C=CC2=NN1)OC(F)(F)F

Computed Properties

• Exact Mass: 279.94591g/mol
• Monoisotopic Mass: 279.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.9Ų

Additional information on 3-Bromo-5-(trifluoromethoxy)-1H-indazole

3-Bromo-5-(Trifluoromethoxy)-1H-Indazole: A Comprehensive Overview

3-Bromo-5-(trifluoromethoxy)-1H-indazole, with the CAS number 1346521-23-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the indazole family, a class of heterocyclic aromatic compounds known for their versatile applications in drug discovery and advanced materials. The presence of a bromine atom at the 3-position and a trifluoromethoxy group at the 5-position imparts unique electronic and steric properties, making it a valuable building block for various chemical transformations.

The synthesis of 3-bromo-5-(trifluoromethoxy)-1H-indazole typically involves multi-step reactions, often starting from indole derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions. The compound's structure is particularly amenable to further functionalization, allowing researchers to explore its potential in diverse applications such as fluorescence sensing, nonlinear optics, and pharmacological agents.

In terms of physical properties, 3-bromo-5-(trifluoromethoxy)-1H-indazole exhibits a high degree of thermal stability, which is crucial for its use in high-temperature applications. Its electronic characteristics, including strong electron-withdrawing effects from the trifluoromethoxy group, contribute to its utility in designing materials with tailored electronic properties. Recent studies have demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where its fluorescence properties can be tuned for specific emission spectra.

The biological activity of 3-bromo-5-(trifluoromethoxy)-1H-indazole has been extensively investigated. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, its ability to act as a scaffold for bioisosterism has opened new avenues in medicinal chemistry, where it can be modified to target specific biological pathways or receptors.

From an environmental standpoint, the compound's degradation pathways under various conditions have been studied to assess its ecological impact. Research indicates that it undergoes slow hydrolysis under acidic conditions, which is consistent with its stability in physiological environments. This understanding is critical for evaluating its safety profile and ensuring sustainable practices in its production and application.

In conclusion, 3-bromo-5-(trifluoromethoxy)-1H-indazole stands out as a versatile and multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within the chemical sciences.